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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047 Get Quote

An In-depth Technical Guide to Bromomethyl
Methyl Ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Bromomethyl methyl ether (BMME), a versatile but hazardous reagent. The

information is intended for professionals in research and development who require detailed

data for experimental design, safety protocols, and synthesis applications.

Chemical Identity
Bromomethyl methyl ether, with the CAS number 13057-17-5, is an organic compound

classified as both an alkyl halide and an ether.[1] Its structure features a bromomethyl group

attached to a methyl ether, making it a reactive alkylating agent.[1][2]

IUPAC Name: bromo(methoxy)methane[3]

Synonyms: Methoxymethyl bromide (MOMBr), Bromo(methoxy)methane, Methane,

bromomethoxy-[3][4][5]

Molecular Formula: C₂H₅BrO[3][5][6]

Molecular Weight: 124.96 g/mol [3][5][6]
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Physical Properties
Bromomethyl methyl ether is a colorless to light yellow, clear liquid with a distinct odor.[1][4]

[5] It is sensitive to moisture and should be handled accordingly.[4][5]

Table 1: Quantitative Physical Properties of Bromomethyl Methyl Ether

Property Value Source(s)

Boiling Point 87 °C (lit.) [4][5][7]

Density 1.531 g/mL at 25 °C (lit.) [4][5]

Refractive Index n20/D 1.456 (lit.) [4][5][7]

Flash Point 80 °F (26.7 °C) [4][5]

Vapor Pressure 72.9 mmHg at 25°C [5]

Melting Point N/A [5]

Solubility
BMME has limited solubility in water but is soluble in various organic solvents.[1][4][8]

Table 2: Solubility of Bromomethyl Methyl Ether

Solvent Solubility Source(s)

Water Sparingly soluble [4][5]

Chloroform Soluble [4][8]

Methanol Slightly Soluble [4][8]

Organic Solvents Generally soluble [1]

Chemical Properties and Reactivity
BMME is a highly reactive molecule primarily used as an electrophilic reagent in organic

synthesis.[2]
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Protecting Group Chemistry: Its most common application is as a reagent for protecting

hydroxyl groups (-OH) by converting them into methoxymethyl (MOM) ethers.[2][4][5] These

MOM ethers are stable under a variety of reaction conditions but can be readily cleaved

when needed.[2]

Alkylating Agent: The presence of the bromomethyl group makes it a potent alkylating agent.

[2] It readily undergoes nucleophilic substitution reactions.[2]

Reactivity with Nucleophiles: It exhibits high reactivity towards oxygen nucleophiles

(alcohols, phenols), moderate reactivity with nitrogen nucleophiles (amines), and excellent

reactivity with softer nucleophiles like sulfur (thiols).[2]

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and strong

bases.[9] Exposure to moisture, heat, open flames, and sources of ignition should be

avoided.[9][10]

Hazardous Decomposition: When heated to decomposition, it can produce carbon monoxide

(CO) and carbon dioxide (CO₂).[9]

Applications in Drug Development and Organic
Synthesis
BMME's unique reactivity profile makes it a valuable tool in the multi-step synthesis of complex,

biologically active molecules.[2]

Immunosuppressants: It was famously used in the enantiocontrolled synthesis of an

intermediate for the potent macrocyclic immunosuppressant drug FK-506.[2][4][11]

Heterocyclic Chemistry: It has been applied in the synthesis of heterocyclic compounds such

as 1-methoxymethyl-4-tritylthio-2-azetidinone, a potential intermediate in drug discovery.[2]

[4][11]

Pharmaceutical Intermediates: It serves as a key intermediate for generating new drug

molecules by reacting with existing active compounds.[12]

The following diagram illustrates the primary application of Bromomethyl methyl ether in
protecting an alcohol functional group.
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Diagram 1: Protection of Alcohol using BMME
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Diagram 1: Protection of an alcohol using BMME.

Experimental Protocols
Synthesis of Bromomethyl Methyl Ether

A reported method for preparing Bromomethyl methyl ether involves the reaction of

dimethoxymethane (DMM) with acetyl bromide (AcBr) in the presence of zinc bromide (ZnBr₂).

[12]

Materials:

Dimethoxymethane (DMM)

Zinc Bromide (ZnBr₂), freshly dried

Acetyl Bromide (AcBr)

Procedure:

Dissolve freshly dried ZnBr₂ in DMM (1.2 equivalents).
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Cool the solution to 0 °C in an ice bath.

Slowly add AcBr (1 equivalent) to the cooled solution.

After the addition is complete, warm the reaction mixture to room temperature and stir for 1.5

hours.

The product mixture is then subjected to distillation. The fraction containing BMME and

methyl acetate is collected between 80°C and 86°C (oil bath temperature).

A final distillation of this fraction at 82°C yields pure Bromomethyl methyl ether as a

colorless oily substance.[12]

The following workflow diagram illustrates the synthesis process.
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Diagram 2: Synthesis Workflow of Bromomethyl Methyl Ether
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Diagram 2: Synthesis workflow of Bromomethyl methyl ether.

Spectroscopic Data
Spectroscopic data for Bromomethyl methyl ether is available through various databases.

¹H NMR and ¹³C NMR: Spectra are available from suppliers like Sigma-Aldrich.[3]
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Mass Spectrometry (GC-MS): Data is available in the NIST Mass Spectrometry Data Center.

The top three mass-to-charge ratio (m/z) peaks are observed at 45, 29, and 15.[3]

Infrared (IR) Spectroscopy: FTIR spectra (neat) are available from sources like Sigma-

Aldrich.[3]

Raman Spectroscopy: Data is available from suppliers like Sigma-Aldrich.[3]

Safety and Handling
Bromomethyl methyl ether is a hazardous substance and requires strict safety protocols.[2]

Hazards:

Flammable: It is a flammable liquid and vapor.[3][9][10]

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3][9][10]

Irritant: Causes skin, eye, and respiratory tract irritation.[2][9] It is also a lachrymator

(induces tears).[3][4]

Carcinogenicity: It is a suspected carcinogen.[2][3][9]

Handling:

Use in a well-ventilated area or fume hood.[13]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[4][13]

Keep away from heat, sparks, and open flames. Use non-sparking tools and take

precautionary measures against static discharge.[10][13][14]

Ensure eyewash stations and safety showers are readily accessible.[10][14]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][13]
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Recommended storage is under refrigeration (2-8°C).[4][5]

Store away from incompatible materials such as strong acids, bases, and oxidizing

agents.[9][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 13057-17-5: Bromomethyl methyl ether | CymitQuimica [cymitquimica.com]

2. Buy Bromomethyl methyl ether | 13057-17-5 [smolecule.com]

3. Bromomethyl methyl ether | C2H5BrO | CID 83093 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Bromomethyl methyl ether | 13057-17-5 [chemicalbook.com]

5. Cas 13057-17-5,Bromomethyl methyl ether | lookchem [lookchem.com]

6. Bromomethyl methyl ether synthesis - chemicalbook [chemicalbook.com]

7. Bromomethyl methyl ether Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

8. 13057-17-5 CAS MSDS (Bromomethyl methyl ether) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

9. fishersci.com [fishersci.com]

10. assets.thermofisher.cn [assets.thermofisher.cn]

11. Bromomethyl methyl ether technical grade, 90 13057-17-5 [sigmaaldrich.com]

12. Page loading... [guidechem.com]

13. echemi.com [echemi.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Physical and chemical properties of Bromomethyl
methyl ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266047#physical-and-chemical-properties-of-
bromomethyl-methyl-ether]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782822.htm
https://www.lookchem.com/casno13057-17-5.html
https://www.fishersci.com/store/msds?partNumber=AC171650250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09837&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1266047?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/13057-17-5/
https://www.smolecule.com/products/s662660
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl-methyl-ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782822.htm
https://www.lookchem.com/casno13057-17-5.html
https://www.chemicalbook.com/synthesis/bromomethyl-methyl-ether.htm
https://chemdad.com/index.php?c=article&id=76718
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9782822.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9782822.aspx
https://www.fishersci.com/store/msds?partNumber=AC171650250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL09837&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/161756
https://www.guidechem.com/question/how-can-bromomethyl-methyl-eth-id133917.html
https://www.echemi.com/sds/1-bromo-2-methoxyethane-pid_Rock13373.html
https://www.fishersci.com/store/msds?partNumber=AAL09837&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1266047#physical-and-chemical-properties-of-bromomethyl-methyl-ether
https://www.benchchem.com/product/b1266047#physical-and-chemical-properties-of-bromomethyl-methyl-ether
https://www.benchchem.com/product/b1266047#physical-and-chemical-properties-of-bromomethyl-methyl-ether
https://www.benchchem.com/product/b1266047#physical-and-chemical-properties-of-bromomethyl-methyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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